N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}-2,2-diphenylacetamide

• IUPAC Name: N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C23H21N3O3S2/c1-26(2)31(28,29)18-13-14-19-20(15-18)30-23(24-19)25-22(27)21(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-15,21H,1-2H3,(H,24,25,27)
• InChI Key: UDCZRZNDTVCMQG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol

Description

N-{6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}-2,2-diphenylacetamide, commonly known as DSBTA, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzothiazole compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DSBTA involves the formation of a thiol adduct. The dimethylamino group in DSBTA reacts with the thiol group of the target molecule to form a sulfonamide adduct. This reaction results in a change in the fluorescence properties of DSBTA, which can be used to detect the presence of thiols.
Biochemical and Physiological Effects:
DSBTA has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. DSBTA has also been found to inhibit the growth of cancer cells and induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

The advantages of using DSBTA in lab experiments include its high sensitivity and selectivity towards thiols, its ability to bind to proteins, and its fluorescence properties. However, DSBTA has some limitations, such as its toxicity towards cells and its potential to interfere with biological processes.

Future Directions

There are several future directions for the use of DSBTA in scientific research. One direction is the development of new fluorescent probes based on DSBTA that have improved sensitivity and selectivity towards thiols. Another direction is the use of DSBTA as a tool for the study of protein-protein interactions. DSBTA can be used to monitor conformational changes in proteins that occur during protein-protein interactions. Additionally, the use of DSBTA in the development of new drugs for the treatment of cancer and other diseases is an area of future research.
In conclusion, DSBTA is a chemical compound that has been widely used in scientific research. It has various biochemical and physiological effects and has been found to be a useful tool for the detection of thiols and the study of protein structure and function. The future directions for the use of DSBTA in scientific research include the development of new fluorescent probes, the study of protein-protein interactions, and the development of new drugs for the treatment of diseases.

Scientific Research Applications

DSBTA has been widely used in scientific research as a fluorescent probe for the detection of thiols. It has been found to have high sensitivity and selectivity towards thiols such as glutathione and cysteine. DSBTA has also been used as a tool for the study of protein structure and function. It has been found to bind to proteins such as bovine serum albumin and lysozyme and can be used to monitor conformational changes in these proteins.